Cas no 1359833-28-5 (3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1359833-28-5
• MF: C₃₀H₂₈BNO₂
• MW: 445.3598279953
• MDL: MFCD29089360
• CID: 2162293
• PubChem ID: 354333462
• Update Time: 2025-04-21

3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3, 9-Diphenylcarbazole-6-boronic acid pinacol ester
• 3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 3-Phenyl-9-phenylcarbazole-6-Boronic acid pinacol ester
• 6,9-Diphenylcarbazole-3-boronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-(6,9-diphenylcarbazol-3-yl)-1,3,2-dioxaborolane
• AK542376
• D5056
• 3,9-diphenyl-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9H-carbazole

• MDL： MFCD29089360
• Inchi： 1S/C30H28BNO2/c1-29(2)30(3,4)34-31(33-29)23-16-18-28-26(20-23)25-19-22(21-11-7-5-8-12-21)15-17-27(25)32(28)24-13-9-6-10-14-24/h5-20H,1-4H3
• InChI Key： QVMVGEABPNCFOY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C4C=C(C5C=CC=CC=5)C=CC=4N3C3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 445.22100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 697
• Topological Polar Surface Area: 23.4

Experimental Properties

• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 574.4±32.0°C at 760 mmHg
• PSA: 23.39000
• LogP: 6.74990

3,9-Diphenyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters